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Compound of Interest

Compound Name: Brequinar Sodium

Cat. No.: B1667779

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Brequinar Sodium, a potent dihydroorotate dehydrogenase
(DHODH) inhibitor with antineoplastic and antiviral properties. Adherence to these guidelines is
essential for the protection of all laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)

Brequinar Sodium is classified as a hazardous substance. The primary routes of exposure are
inhalation, skin contact, and ingestion. It is harmful if swallowed, causes skin and serious eye
irritation, and may cause respiratory irritation.[1] Therefore, stringent use of appropriate
Personal Protective Equipment (PPE) is mandatory.

Glove Selection and Use

Due to its cytotoxic nature, standard laboratory gloves are insufficient. Double-gloving with
chemotherapy-rated nitrile gloves is required.[2][3]
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Recommended Key
Glove Type Standard ) ) )
Thickness Considerations
N Provides a baseline of
ASTM D6978 Certified ) ] )
Inner Glove o =4 mil protection against
Nitrile ) )
chemical permeation.
Offers additional
protection and should
ASTM D6978 Certified ) be changed
Outer Glove = 8 mil

Nitrile

immediately upon
suspected

contamination.

Note: While specific breakthrough times for Brequinar Sodium are not readily available,

selecting gloves that meet the ASTM D6978 standard ensures they have been tested for

resistance to permeation by a range of chemotherapy drugs.[2][4] Always inspect gloves for

any signs of degradation or puncture before use.

Respiratory and Body Protection

Protection Type Specification

Rationale

NIOSH-approved N95 or

Respiratory Protection ] ]
higher respirator

To prevent inhalation of
airborne particles, especially
when handling the powder

form.

Eye Protection Chemical safety goggles

To protect against splashes

and airborne patrticles.

_ Disposable, solid-front lab coat
Body Protection o o
with tight-fitting cuffs

To prevent skin contact.
Should be changed
immediately if contaminated.

Foot Protection Closed-toe shoes

Standard laboratory practice to

protect against spills.

Safe Handling and Operational Plan
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A designated area within the laboratory should be established for the handling of Brequinar
Sodium. This area must be clearly marked and equipped with a chemical fume hood.

Preparation and Weighing

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by lining it with absorbent, plastic-backed pads.

» Weighing: All weighing of Brequinar Sodium powder must be conducted within a certified
chemical fume hood to minimize inhalation exposure.

o Solution Preparation: When preparing solutions, add the solvent to the Brequinar Sodium
powder slowly to avoid splashing.

Experimental Use

 All procedures involving Brequinar Sodium, including solution preparation, cell culture
treatment, and animal dosing, should be performed within a chemical fume hood or a
biological safety cabinet (Class II, Type B2) to ensure containment.

o Use Luer-Lok syringes and needles to prevent accidental disconnection and leakage.

Emergency Procedures
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Incident

Immediate Action

Skin Contact

Immediately wash the affected area with soap
and water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move to fresh air immediately. If breathing is

Inhalation o ) ]
difficult, seek medical attention.
Evacuate the area. For small spills, use a
Spil chemotherapy spill kit to absorb the material.
pi

For large spills, contact the institutional safety

office immediately.

Disposal Plan

All waste generated from the handling of Brequinar Sodium is considered hazardous chemical

waste.

: I :

Waste Type

Container

Solid Waste (gloves, lab coats, absorbent pads,

empty vials)

Labeled, sealed, puncture-resistant hazardous

waste container.

Sharps (needles, syringes)

Labeled, puncture-proof sharps container for

chemotherapy waste.

Liquid Waste (unused solutions, contaminated

media)

Labeled, leak-proof hazardous waste container.

Disposal Procedure

e Segregation: At the point of generation, carefully segregate all Brequinar Sodium waste

from other laboratory waste streams.
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o Containment: Place waste into the appropriate, clearly labeled containers. Do not overfill
containers.

» Storage: Store sealed waste containers in a designated, secure area away from general
laboratory traffic.

o Collection: Arrange for the collection and disposal of hazardous waste through the
institution's environmental health and safety department. Do not dispose of any Brequinar
Sodium waste in the regular trash or down the drain.

Workflow and Logical Relationships

The following diagram illustrates the key stages of safely handling Brequinar Sodium, from
preparation to disposal.
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Brequinar Sodium Safe Handling Workflow

Preparation

1. Designate & Prepare Work Area

:

2. Don Full PPE

Handling (in|[Fume Hood)

3. Weigh Powder

\

4. Prepare Solution

\

5. Perform Experiment

Decontamin%t'ion & Doffing

6. Decontaminate Work Surface

\

7. Doff Outer Gloves

\

8. Doff Remaining PPE

Waste Disposal

9. Segregate Waste

10. Store in Labeled Containers

A

11. Institutional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. ASTM D6978 — How to Choose Chemotherapy-Resistant Gloves for Maximum Safety |
mocare health co., Itd. [mocarehealth.com]

e 3. gloves.com [gloves.com]

e 4. Gloves Standards and Occupational Exposure to Antineoplastic Drugs in the European
Context - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Brequinar Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667779#personal-protective-equipment-for-
handling-brequinar-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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